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For Researchers, Scientists, and Drug Development Professionals

Introduction
SDZ 224-015 is a potent and orally active inhibitor of the Interleukin-1β Converting Enzyme

(ICE), also known as caspase-1.[1][2][3] This enzyme plays a critical role in the inflammatory

cascade by processing the precursor forms of the pro-inflammatory cytokines Interleukin-1β

(IL-1β) and Interleukin-18 (IL-18) into their active, mature forms. By inhibiting caspase-1, SDZ
224-015 effectively blocks the release of these key mediators of inflammation, making it a

valuable tool for studying inflammatory processes and for the development of novel anti-

inflammatory therapeutics.[4]

These application notes provide a comprehensive overview of the use of SDZ 224-015 in

various rat models of inflammation, including detailed protocols and dosage information.

Mechanism of Action: Inhibition of Caspase-1
Signaling
SDZ 224-015 exerts its anti-inflammatory effects by directly inhibiting the enzymatic activity of

caspase-1. In response to a variety of inflammatory stimuli, including pathogens and

endogenous danger signals, intracellular multi-protein complexes known as inflammasomes

are assembled. The NLRP3 inflammasome is a well-characterized example. This assembly

leads to the activation of pro-caspase-1 into its active form, caspase-1. Activated caspase-1
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then proteolytically cleaves pro-IL-1β and pro-IL-18, resulting in their maturation and secretion

from the cell. These cytokines then act on their respective receptors to propagate the

inflammatory response. SDZ 224-015 intervenes in this pathway by blocking the activity of

caspase-1, thereby preventing the maturation and release of IL-1β and IL-18.
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Preparation

Procedure

Data Analysis

Fast rats overnight (water ad libitum)

Prepare SDZ 224-015 in appropriate vehicle

Prepare 1% (w/v) carrageenan solution in saline

Administer SDZ 224-015 or vehicle orally

After 1 hour, measure baseline paw volume (plethysmometer)

Inject 0.1 mL of 1% carrageenan into the sub-plantar region of the right hind paw

Measure paw volume at regular intervals (e.g., 1, 2, 3, 4, 5 hours) post-carrageenan

Calculate the percentage of edema inhibition for each group
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Preparation

Procedure

Data Analysis

Implant temperature transponders or use rectal probe

Allow rats to recover and acclimatize

Prepare SDZ 224-015 and LPS solutions

Measure baseline body temperature

Administer SDZ 224-015 or vehicle orally

After 1 hour, administer LPS (0.1 mg/kg, s.c.)

Monitor and record body temperature at regular intervals

Calculate the change in body temperature from baseline

Compare temperature changes between groups
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Inflammation Induction

Procedure

Data Analysis

Inject Brewer's yeast suspension into the right hind paw

Allow inflammation to develop (2-3 hours)

Administer SDZ 224-015 or vehicle orally

At peak effect time, apply increasing pressure to the inflamed paw

Record the pressure at which the rat withdraws its paw

Compare the paw withdrawal threshold between groups
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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